4-[[(2-Methyl-1,3-benzothiazol-6-yl)-oxomethyl]amino]benzoic acid methyl ester
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Overview
Description
4-[[(2-methyl-1,3-benzothiazol-6-yl)-oxomethyl]amino]benzoic acid methyl ester is an aromatic amide.
Scientific Research Applications
Synthesis and Anti-inflammatory Activity
- Some novel compounds, including the 4-[[(2-Methyl-1,3-benzothiazol-6-yl)-oxomethyl]amino]benzoic acid methyl ester, were synthesized and evaluated for their anti-inflammatory and antibacterial activity (Srivastav, Shantakumar & Salahuddin, 2009).
Antimicrobial Activity
- Novel halogenated compounds including derivatives of benzothiazol-2-yl were prepared and evaluated for their antimicrobial activity. These compounds include structures related to the this compound (Sareen, Khatri, Sharma, Shinde & Sareen, 2010).
Synthesis in Radiochemical Studies
- Compounds related to this compound, such as 4-amino[7-14C]benzoic acid derivatives, were synthesized for radiochemical applications (Taylor, Hristova-Kazmierski, Ley & Kepler, 1996).
Dye and Pigment Industry Applications
- Compounds structurally related to the this compound have been utilized in the synthesis of heterocyclic azo dyes for dye and pigment industry applications (Wang, Zhao, Qian & Huang, 2018).
Development of Amino Acid Derivatives
- The creation of new amino acid derivatives using compounds including 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride has been investigated, which is relevant to the synthesis and applications of the queried compound (Riabchenko, Shablykina, Shilin, Chumachenko & Khilya, 2020).
Synthesis and Biological Activity Studies
- Research on the synthesis and biological activity of 2-substituted-1H-benzimidazole derivatives, which include structures related to the this compound, has been conducted (Abdellatif, Elshemy, El-Badry, Ragab & El-Enany, 2013).
Crystal Structure and Biological Activity Evaluation
- The crystal structure and biological activity of 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester have been studied, which provides insights relevant to the compound (Abdel Ghani & Mansour, 2011).
Pharmacokinetic Studies
- Pharmacokinetic studies of benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester, a structurally similar compound, were conducted in rats after intravenous and oral administrations (Xu, Ying, Wang, Zhang, Ying & Yang, 2020).
Synthesis and Crystal Structures of Metal Complexes
- The synthesis and structural investigation of triorganostannyl esters of aminobenzoic acids, including compounds related to the queried chemical, have been reported (Tzimopoulos, Czapik, Gdaniec, Bakas, Isab, Varvogli & Akrivos, 2010).
Antimicrobial Activities of Benzothiazole-imino-benzoic Acid Ligands
- Studies on the synthesis, characterization, and antimicrobial activities of benzothiazole-imino-benzoic acid ligands, relevant to the this compound, were conducted (Mishra, Gound, Mondal, Yadav & Pandey, 2019).
Properties
CAS No. |
722461-64-5 |
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Molecular Formula |
C17H14N2O3S |
Molecular Weight |
326.4g/mol |
IUPAC Name |
methyl 4-[(2-methyl-1,3-benzothiazole-6-carbonyl)amino]benzoate |
InChI |
InChI=1S/C17H14N2O3S/c1-10-18-14-8-5-12(9-15(14)23-10)16(20)19-13-6-3-11(4-7-13)17(21)22-2/h3-9H,1-2H3,(H,19,20) |
InChI Key |
ZZEFQWDTFDCEEU-UHFFFAOYSA-N |
SMILES |
CC1=NC2=C(S1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC |
solubility |
0.3 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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